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Compound of Interest

Compound Name: Vanoxerine

Cat. No.: B1584691

This document provides essential safety and logistical information for the proper handling and
disposal of Vanoxerine (also known as GBR-12909), a potent and selective dopamine

reuptake inhibitor. The following procedures are intended for researchers, scientists, and drug
development professionals to ensure safe laboratory operations and environmental protection.

Vanoxerine Identification and Properties

Vanoxerine is a piperazine derivative investigated for various pharmacological applications.[1]
Understanding its chemical and physical properties is fundamental to safe handling.

Property Value Source(s)
1-[2-[bis(4-
IUPAC Name fluorophenyl)methoxy]ethyl]-4- [1][2]

(3-phenylpropyl)piperazine

s GBR-12909, Vanoxerine BI415]
nonyms
ynony dihydrochloride

67469-69-6 (free base),
CAS Number ] ] [2][5]
67469-78-7 (dihydrochloride)

Molecular Formula C2sH32F2N20 [2]

) 450.56 g/mol (free base),
Molecular Weight ) ) [3][6]
523.49 g/mol (dihydrochloride)

Dopamine Uptake Ki 1nM [4]
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Hazard Profile and Safety Precautions

Vanoxerine presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE).[5][6]

GHS Hazard Classification:

Acute Oral Toxicity (Category 4): Harmful if swallowed (H302).[5][6]

Skin Irritation (Category 2): Causes skin irritation (H315).[5]

Serious Eye Irritation (Category 2A): Causes serious eye irritation (H319).[5]
Respiratory Irritation (Category 3): May cause respiratory irritation (H335).[5]

Aquatic Hazard (Acute & Chronic, Category 1): Very toxic to aquatic life with long-lasting
effects (H410).[6]

Handling and Personal Protective Equipment (PPE):

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[5]
Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or chemical goggles.[5]

Body Protection: Wear a lab coat or other protective clothing.[5]

Respiratory Protection: If dusts are generated, a respirator is required.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[5][6]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate: Evacuate non-essential personnel from the immediate area.
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o Ventilate: Ensure the area is well-ventilated.

« Containment: Prevent further leakage or spillage. Do not allow the chemical to enter drains
or water courses.[5]

o PPE: Don full personal protective equipment as described above before approaching the
spill.

e Clean-up:

o Solid Spills: Carefully sweep or scoop up the material, avoiding dust generation. Place into
a suitable, labeled container for disposal.

o Liquid Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o Decontamination: Clean the affected area thoroughly.

o Disposal: Dispose of all contaminated materials as hazardous waste according to the
procedures outlined below.

Vanoxerine Disposal Procedures

Due to its toxicity profile, particularly its high toxicity to aquatic life, Vanoxerine must be
disposed of as hazardous chemical waste.[6] Standard laboratory procedures for
pharmaceutical waste should be followed.

Step-by-Step Disposal Protocol:

» Waste Identification: All materials contaminated with Vanoxerine, including expired or
unused product, contaminated labware (e.g., vials, pipette tips), and spill clean-up materials,
must be treated as hazardous waste.

e Segregation and Containment:

o Collect all Vanoxerine waste in a dedicated, properly sealed, and clearly labeled
hazardous waste container.[7]
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o For liquid waste, use a leak-proof container. For solid waste, use a container that prevents

dust release.[8]

o Do not mix Vanoxerine waste with other incompatible waste streams. Vanoxerine is
incompatible with strong acids, alkalis, and strong oxidizing/reducing agents.[5][6]

e Labeling: The waste container must be labeled clearly as "Hazardous Waste" and include the
chemical name "Vanoxerine," its associated hazards (e.g., "Toxic," "Environmental Hazard"),
and the accumulation start date.

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials, while awaiting pickup.

» Final Disposal:

o Arrange for disposal through a licensed and approved hazardous waste disposal
contractor.[6]

o The recommended method of disposal for hazardous pharmaceutical waste is high-
temperature incineration.[7]

o Never dispose of Vanoxerine down the drain or in the regular trash, as this can lead to
significant environmental contamination.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Vanoxerine waste in a laboratory setting.
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Vanoxerine Disposal Workflow

Vanoxerine Waste Generated
(e.g., Unused Product, Contaminated Labware, Spill Debris)

:

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste

Is waste liquid or solid?

Step 3a: Place in a sealed, Step 3b: Place in a leak-proof,
labeled solid hazardous waste container. labeled liquid hazardous waste container.

Step 4: Store in Designated
Secondary Containment Area

Step 5: Arrange Pickup by
Licensed Waste Contractor

Final Disposal Method:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Vanoxerine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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